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Compound of Interest

Compound Name:
3-Methoxy-2-methylpropan-1-

amine hydrochloride

CAS No.: 1803608-40-3

Cat. No.: B1431878

Get Quote

Executive Safety Summary (Immediate Action Card)
Chemical Identity: 3-Methoxy-2-methylpropan-1-amine hydrochloride CAS Number:

1803608-40-3 Physical State: White to off-white solid (Hygroscopic) Primary Hazards: Skin/Eye

Irritation (H315, H319), Respiratory Irritation (H335), Acute Toxicity (Oral, H302).
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Critical Parameter Directive

Storage
Store in a cool, dry place under inert

atmosphere (Argon/Nitrogen). Hygroscopic.

Incompatibility

Strong Oxidizers, Strong Bases. Contact with

bases liberates the free amine

(flammable/volatile).

Immediate Spill
Isolate area. Wear nitrile gloves and N95/P100

respirator. Avoid dust generation.[1][2]

Disposal Stream
Non-Halogenated Organic Solid (if pure) or

Aqueous Waste (if dissolved).[3][4]

Drain Disposal
STRICTLY PROHIBITED. Do not discharge into

municipal sewer systems.

Chemical Profile & Hazard Identification
Understanding the chemical nature of the waste is the first step in compliant disposal. 3-
Methoxy-2-methylpropan-1-amine hydrochloride is an organic amine salt.[5] Unlike its free

base counterpart, the hydrochloride salt is generally less volatile but remains a significant

irritant.

Physicochemical Properties Table[5][6]
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Property Value Operational Implication

Molecular Formula C₅H₁₃NO[6] · HCl

Nitrogen content requires

segregation from

nitrates/nitrites to prevent

nitrosamine formation.

Molecular Weight 139.62 g/mol N/A

Solubility High (Water, Methanol)
Readily dissolves; spills on wet

surfaces spread quickly.

Acidity (pH)
Weakly Acidic (pH ~5-6 in

solution)

Compatible with standard

acidic/neutral organic waste

streams.

Stability Stable under normal conditions

Hygroscopic; absorbs moisture

from air, turning into a sticky

gum.

GHS Hazard Classification[8][9]
Warning

H302: Harmful if swallowed.[1][2][7]

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[2][8]

H335: May cause respiratory irritation.[8][9]

Pre-Disposal Assessment & Logic Flow
Before disposing of the material, you must characterize the waste stream.[3][10] Use the

following decision logic to determine the correct waste container.
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Start: Waste Characterization

What is the physical state?

Solid Waste
(Powder, Crystals)

Liquid Waste
(Solutions)

Contaminated Debris
(Gloves, Paper)

Bin A: Solid Organic Waste
(Lab Pack for Incineration) Primary Solvent? Bin E: Hazardous

Solid Debris

Organic Solvent Water / Buffer

Contains Halogens?
(DCM, Chloroform)

Bin D: Aqueous Waste
(Check pH 5-9)

Yes No

Bin B: Halogenated
Solvent Waste

Bin C: Non-Halogenated
Solvent Waste

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix for Amine Salts. Follow the logic path to identify the

correct disposal container.
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Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid Chemicals
Scenario: Expired stock bottles or excess solid reagent.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass container.

Ensure the lid seals tightly to prevent moisture entry.

Labeling: Affix a hazardous waste label.

Chemical Name: "3-Methoxy-2-methylpropan-1-amine hydrochloride" (Do not use

abbreviations).

Hazards: Check "Toxic" and "Irritant".

Segregation: Do not mix with solid oxidizers (e.g., permanganates, nitrates) in the same

waste container.

Final Disposal: Transfer to your facility's Environmental Health & Safety (EHS) department

for Lab Pack Incineration.

Protocol B: Disposal of Liquid Solutions
Scenario: Reaction mixtures or HPLC waste containing the amine salt.

pH Check:

If the solution is acidic (pH < 4), it may need to be stored in a corrosive-resistant container

(glass or chemically resistant plastic).

Note: Do not neutralize unless explicitly instructed by your facility's waste management

plan, as this adds volume and heat.

Solvent Compatibility:

Aqueous Solutions: Collect in "Aqueous Waste" carboys.
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Organic Solutions: Determine if halogenated solvents (DCM, Chloroform) are present. If

yes, use the "Halogenated Waste" stream. If no (Methanol, Ethanol, Acetone), use "Non-

Halogenated".

Prevention of Volatilization: Although the salt is stable, if the solution becomes basic (pH >

10), the free amine may volatilize. Keep containers tightly capped.

Protocol C: Empty Containers & Contaminated Debris
Scenario: Empty reagent bottles, contaminated gloves, weigh boats.

Triple Rinse Rule (P-List/U-List check): While this specific chemical is not typically P-listed,

best practice dictates triple rinsing empty stock bottles with a solvent capable of dissolving

the residue (water or methanol).

Rinsate Disposal: Collect the rinsate (liquid from rinsing) into the appropriate liquid waste

container (Protocol B).

Defacing: Deface the original label on the bottle using a marker.

Disposal:

Rinsed Bottles: Glass recycling or trash (depending on local regulations).

Gloves/Paper: Dispose of in "Hazardous Solid Waste" bags/pails. Do not throw in regular

trash.

Emergency Spill Response Workflow
In the event of a spill, rapid action prevents exposure and contamination.[1]

Spill Detected Assess Volume & Hazard
(Is it > 100g or highly toxic?)

Evacuate & Call EHSMajor Spill

Don PPE:
Nitrile Gloves, Goggles,

Lab Coat, N95 Mask

Minor Spill
Containment:

Cover with absorbent pads
or vermiculite

Cleanup:
Scoop into waste bag.

Wash area with soap/water.
Label & Report
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Figure 2: Spill Response Protocol. Note: If the spill involves a large quantity (>100g) or you feel

unsafe, evacuate immediately.

Cleanup Steps:

Ventilation: Ensure fume hoods are active. If the spill is outside a hood, open windows or

increase ventilation if safe.

Absorbent: For solutions, use vermiculite or universal absorbent pads. For solids, cover with

a damp paper towel to prevent dust, then scoop.

Decontamination: Wipe the surface with water and a mild detergent. The amine salt is water-

soluble.[7]

Verification: Check pH of the surface with litmus paper to ensure no acidic/basic residue

remains.
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Disclaimer: This guide is for informational purposes for trained laboratory personnel. Always

consult your institution’s specific Environmental Health & Safety (EHS) officers and local

regulations (EPA/RCRA) before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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